N4-AcetylSulfanilamide
Description
N4-Acetylsulfanilamide, also known as 4′-Sulfamoylacetanilide, is a chemical compound with the empirical formula 13C6C2H10N2O3S . It is widely used as an analytical standard .
Synthesis Analysis
The synthesis of N4-Acetylsulfanilamide involves several steps. A study has reported the synthesis of N4-substituted sulfonamides, which includes N4-Acetylsulfanilamide . Another study mentioned the synthesis of N4-acetylsulfanilamide, where it was obtained by recrystallization from water .Molecular Structure Analysis
The molecular structure of N4-Acetylsulfanilamide consists of a benzene ring with two substituents para to each other, an amino group in the fourth position, and a singly substituted 1-sulfonamido group .Chemical Reactions Analysis
While specific chemical reactions involving N4-Acetylsulfanilamide are not detailed in the search results, sulfonamides in general are known to participate in a variety of reactions. For instance, they can be used in the synthesis of 2-benzothiazolesulfenamides .Mechanism of Action
Future Directions
While specific future directions for N4-AcetylSulfanilamide were not found in the search results, research into sulfonamides and their derivatives continues to be a vibrant field due to their wide spectrum of biological activities. This includes potential applications in antimicrobial and anticancer therapies .
properties
CAS RN |
121-69-9 |
|---|---|
Product Name |
N4-AcetylSulfanilamide |
Molecular Formula |
C32H16 |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
